N-(3-chloro-4-methoxyphenyl)-3,3-dimethylbutanamide

• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol
• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-3,3-dimethylbutanamide
• InChI: InChI=1S/C13H18ClNO2/c1-13(2,3)8-12(16)15-9-5-6-11(17-4)10(14)7-9/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key: HWWOXAIRTILTKD-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(=O)NC1=CC(=C(C=C1)OC)Cl

Description

N-(3-chloro-4-methoxyphenyl)-3,3-dimethylbutanamide, also known as Clomipramine, is a tricyclic antidepressant drug that is used to treat a range of mental health disorders, including depression, obsessive-compulsive disorder (OCD), and panic disorder. The drug was first synthesized in the 1960s and has since been widely used in clinical practice.

Mechanism of Action

N-(3-chloro-4-methoxyphenyl)-3,3-dimethylbutanamide works by increasing the levels of certain neurotransmitters in the brain, including serotonin and norepinephrine. This helps to regulate mood and reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects:
N-(3-chloro-4-methoxyphenyl)-3,3-dimethylbutanamide has a range of biochemical and physiological effects on the body. The drug has been found to increase heart rate, blood pressure, and body temperature, as well as decrease appetite and cause drowsiness.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-methoxyphenyl)-3,3-dimethylbutanamide has several advantages for use in lab experiments, including its ability to regulate mood and reduce symptoms of anxiety and depression. However, the drug also has several limitations, including its potential for side effects and its limited efficacy in treating certain mental health disorders.

Future Directions

There are several future directions for research on N-(3-chloro-4-methoxyphenyl)-3,3-dimethylbutanamide, including its potential use in treating other mental health disorders, such as post-traumatic stress disorder (PTSD) and bipolar disorder. Additionally, researchers may explore the use of N-(3-chloro-4-methoxyphenyl)-3,3-dimethylbutanamide in combination with other drugs or therapies to enhance its effectiveness. Finally, further research may be conducted to better understand the mechanisms of action of N-(3-chloro-4-methoxyphenyl)-3,3-dimethylbutanamide and its impact on neurotransmitter levels in the brain.

Synthesis Methods

The synthesis of N-(3-chloro-4-methoxyphenyl)-3,3-dimethylbutanamide involves the reaction of 3-chloro-4-methoxybenzylamine with 3,3-dimethylbutanoyl chloride in the presence of a base. The resulting product is then purified through a series of chemical processes to obtain the final drug.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-3,3-dimethylbutanamide has been extensively studied in scientific research for its efficacy in treating a range of mental health disorders. The drug has been found to be particularly effective in treating OCD, with several clinical trials demonstrating its ability to reduce symptoms of the disorder.